Cas no 1198156-69-2 (4-(Isopentyloxy)phenylboronic Acid)
1198156-69-2 structure
Product Name:4-(Isopentyloxy)phenylboronic Acid
CAS No:1198156-69-2
MF:C11H17BO3
MW:208.061883687973
MDL:MFCD08276832
CID:827786
PubChem ID:16218139
Update Time:2025-04-19
4-(Isopentyloxy)phenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Isopentyloxy)phenyl)boronic acid
- [4-(3-Methylbutoxy)phenyl]boronic acid
- 4-(Isopentyloxy)phenylboronic acid
- [4-(3-methylbutoxy)phenyl]boranediol
- 662070_ALDRICH
- AC1Q1PGS
- ACMC-209a4a
- ANW-17384
- CTK4B1514
- Boronic acid, B-[4-(3-methylbutoxy)phenyl]-
- DTXSID00584774
- EN300-56390
- MFCD08276832
- Z381513152
- 1198156-69-2
- YXB15669
- 4-(3-METHYLBUTOXY)PHENYLBORONIC ACID
- DB-367058
- N11786
- CS-0086817
- DS-17581
- AKOS009318219
- (4-(Isopentyloxy)phenyl)boronicacid
- 4-(Isopentyloxy)phenylboronic Acid
-
- MDL: MFCD08276832
- Inchi: 1S/C11H17BO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9,13-14H,7-8H2,1-2H3
- InChI Key: AJZCFXNTJZWRPP-UHFFFAOYSA-N
- SMILES: O(C1C=CC(B(O)O)=CC=1)CCC(C)C
Computed Properties
- Exact Mass: 208.12700
- Monoisotopic Mass: 208.1270746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.79130
4-(Isopentyloxy)phenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114615-5g |
(4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95% | 5g |
$818.85 | 2023-09-04 | |
| Alichem | A019114615-10g |
(4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95% | 10g |
$1268.80 | 2023-09-04 | |
| Fluorochem | 228499-250mg |
4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95% | 250mg |
£74.00 | 2022-02-28 | |
| Fluorochem | 228499-1g |
4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95% | 1g |
£171.00 | 2022-02-28 | |
| Fluorochem | 228499-5g |
4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95% | 5g |
£519.00 | 2022-02-28 | |
| Fluorochem | 228499-10g |
4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95% | 10g |
£863.00 | 2022-02-28 | |
| Chemenu | CM130991-1g |
(4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95+% | 1g |
$91 | 2021-08-05 | |
| Chemenu | CM130991-5g |
(4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95+% | 5g |
$316 | 2021-08-05 | |
| Chemenu | CM130991-10g |
(4-(Isopentyloxy)phenyl)boronic acid |
1198156-69-2 | 95+% | 10g |
$536 | 2021-08-05 | |
| TRC | I821933-10mg |
4-(Isopentyloxy)phenylboronic Acid |
1198156-69-2 | 10mg |
$64.00 | 2023-05-18 |
4-(Isopentyloxy)phenylboronic Acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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